3-(trifluoromethyl)pyridine-4-thiol
Overview
Description
3-(Trifluoromethyl)pyridine-4-thiol (3-TMPT) is an organic compound that has been studied for its various applications in the scientific community. It is a derivative of pyridine and is composed of a trifluoromethyl group and a thiol group. 3-TMPT has been widely studied for its potential applications in organic synthesis, drug discovery, and in biochemistry and physiology.
Scientific Research Applications
3-(trifluoromethyl)pyridine-4-thiol has been studied for its potential applications in organic synthesis, drug discovery, and in biochemistry and physiology. In organic synthesis, this compound can be used as a building block for the synthesis of various pyridines and other heterocyclic compounds. In drug discovery, this compound has been used as a starting material for the synthesis of various biologically active compounds. In biochemistry and physiology, this compound has been studied for its potential use as an inhibitor of enzymes involved in the metabolism of drugs and other compounds.
Mechanism of Action
The mechanism of action of 3-(trifluoromethyl)pyridine-4-thiol is not yet fully understood. However, it is believed that the trifluoromethyl group of this compound is responsible for its inhibitory activity. It is believed that the trifluoromethyl group binds to the active site of the enzyme, preventing the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. In vitro studies have shown that this compound can inhibit the activity of enzymes involved in drug metabolism, such as cytochrome P450 enzymes. This compound has also been shown to inhibit the activity of enzymes involved in the metabolism of fatty acids and cholesterol. In addition, this compound has been shown to inhibit the growth of certain cancer cells in vitro.
Advantages and Limitations for Lab Experiments
The use of 3-(trifluoromethyl)pyridine-4-thiol in lab experiments has a number of advantages. This compound is relatively inexpensive and easy to synthesize. It is also relatively stable and can be stored for long periods of time. In addition, this compound can be used in a variety of experiments, including those involving drug metabolism and cancer cell growth.
The use of this compound in lab experiments also has a number of limitations. This compound is a relatively new compound and its effects on biochemical and physiological processes are not yet fully understood. In addition, this compound can be toxic in high concentrations and can cause skin and eye irritation.
Future Directions
The potential applications of 3-(trifluoromethyl)pyridine-4-thiol are vast and there are many possible future directions for research. One possible direction is to further study the mechanism of action of this compound and its effects on biochemical and physiological processes. Another possible direction is to develop new methods for the synthesis of this compound and its derivatives. Finally, further research could be done to explore the potential therapeutic applications of this compound, such as its use as an inhibitor of enzymes involved in drug metabolism and cancer cell growth.
Synthesis Methods
3-(trifluoromethyl)pyridine-4-thiol can be synthesized in a variety of ways. One method involves the reaction of 4-aminopyridine with trifluoromethanesulfonic anhydride in the presence of an acid catalyst. This reaction produces a trifluoromethyl pyridine-4-thiol intermediate which can then be converted to this compound by treatment with a base. Another method involves the reaction of 4-aminopyridine with trifluoroacetic anhydride in the presence of an acid catalyst. This reaction produces a trifluoroacetyl pyridine-4-thiol intermediate which can then be converted to this compound by treatment with a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(trifluoromethyl)pyridine-4-thiol involves the introduction of a trifluoromethyl group onto the pyridine ring, followed by thiolation of the resulting compound.", "Starting Materials": [ "4-chloro-3-(trifluoromethyl)pyridine", "sodium hydrosulfide", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: 4-chloro-3-(trifluoromethyl)pyridine is reacted with sodium hydrosulfide in ethanol and water to yield 3-(trifluoromethyl)pyridine-4-thiol.", "Step 2: The resulting thiol compound is then treated with sodium hydroxide to remove the chlorine atom and yield the final product, 3-(trifluoromethyl)pyridine-4-thiol." ] } | |
CAS RN |
1806316-97-1 |
Molecular Formula |
C6H4F3NS |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
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